Cas no 56971-73-4 (Benzeneethanamine, N-methylene-)

Benzeneethanamine, N-methylene- Properties

Names and Identifiers

• Benzeneethanamine, N-methylene-
• N-(2-phenylethyl)methanimine
• Phenethylamine methyl imine
• DTXSID70452890
• SCHEMBL14327007
• 56971-73-4
• FCUWHENJGJHLLJ-UHFFFAOYSA-N
• +Expand

• InChIKey： FCUWHENJGJHLLJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11N/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,1,7-8H2
• SMILES： C=NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 133.08923
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 133.089149355g/mol
• Heavy Atom Count: 10
• Complexity: 92.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36